Cas no 53924-09-7 (1H-Indole-2-carboxylicacid, 3-(diphenylmethyl)-)

• Product name: 1H-Indole-2-carboxylicacid, 3-(diphenylmethyl)-
• CAS No: 53924-09-7
• MF: C₂₂H₁₇NO₂
• MW: 327.37588
• CID: 376924
• PubChem ID: 40928

1H-Indole-2-carboxylicacid, 3-(diphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 3-(diphenylmethyl)-
• 3-benzhydryl-1H-indole-2-carboxylic acid
• 53924-09-7
• BRN 0431232
• 1H-INDOLE-2-CARBOXYLIC ACID, 3-(DIPHENYLMETHYL)-
• 5-22-03-00547 (Beilstein Handbook Reference)
• DTXSID00202209
• SCHEMBL8476323
• 3-(Diphenylmethyl)-1H-indole-2-carboxylic acid

• Inchi： InChI=1S/C22H17NO2/c24-22(25)21-20(17-13-7-8-14-18(17)23-21)19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,19,23H,(H,24,25)
• InChI Key： RCRHDXWBWNDQLB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C2=CC=CC=C2)C3=C(NC4=CC=CC=C43)C(=O)O

Computed Properties

• Exact Mass: 327.12601
• Monoisotopic Mass: 327.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: 5.3

Experimental Properties

• Density: 1.27
• Boiling Point: 550.1°Cat760mmHg
• Flash Point: 286.5°C
• Refractive Index: 1.696
• PSA: 53.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes